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Compound of Interest

Compound Name: Ferrous lactate

Cat. No.: B1158659

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount. This guide provides essential, immediate safety and logistical information for
handling ferrous lactate, including detailed operational and disposal plans to foster a secure
and efficient research environment.

Essential Personal Protective Equipment (PPE)

When handling ferrous lactate, a thorough risk assessment should always be conducted to
ensure the appropriate level of protection. The following table summarizes the recommended
PPE:
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PPE Category

Minimum Requirement

Recommended for

Eye and Face Protection

Safety glasses with side

shields

All handling procedures

Chemical safety goggles

Procedures with a risk of

splashing

Handling large quantities or

Face shield when there is a significant
splash risk
Hand Protection Nitrile gloves

General laboratory use and

handling of small quantities

Double gloving (nitrile)

Handling highly concentrated
solutions or for prolonged

contact

Body Protection

Laboratory coat

All handling procedures

Chemical-resistant apron

Handling large quantities or
when there is a significant

splash risk

Respiratory Protection

Not generally required in well-

ventilated areas

Use a NIOSH-approved N95 or
higher respirator if dust is

generated

Operational Plan for Safe Handling

Adherence to a standardized operational plan minimizes the risk of exposure and accidents.

1. Preparation:

potential for dust or aerosol generation.

Ensure a well-ventilated work area. A chemical fume hood is recommended if there is a

Verify that an eyewash station and safety shower are readily accessible.

Assemble all necessary PPE and ensure it is in good condition.
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o Have spill control materials (e.g., absorbent pads, sand) available.

2. Handling:

e Avoid direct contact with skin, eyes, and clothing.

o Do not breathe dust. Minimize dust generation by handling the solid form carefully.

e When preparing solutions, slowly add ferrous lactate to the solvent to avoid splashing.
e Wash hands thoroughly with soap and water after handling.[1]

3. Storage:

o Store in a cool, dry, and well-ventilated area.[2]

o Keep containers tightly closed to prevent oxidation and moisture absorption.[2]

» Store away from incompatible materials such as strong oxidizing agents.

Emergency Procedures Workflow

The following diagram outlines the immediate steps to take in the event of an exposure or spill.
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Ferrous Lactate: Emergency Response Workflow

Spill Response

Spill Occurs
Exposure Event
\ 4
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Ifon skin /If in eyes If inhaled If swallowed
\ 4
Skin Contact Eye Contact Inhalation Ingestion Ensure proper ventilation
ImMmediate Actions
| 4 \
Remove contaminated clothing Rinse eyes with water for 15 min Move to fresh air Rinse mouth with water Cover with inert absorbent material
Wash skin with soap and water for 15 min Collect residue into a labeled container
JL Follow-up /
Seek Medical Attention Dispose of waste according to plan

N

Report incident to supervisor

Click to download full resolution via product page

Caption: Emergency response workflow for ferrous lactate exposure and spills.
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Disposal Plan
Ferrous lactate is not generally classified as hazardous waste. However, all chemical waste
disposal must comply with local, state, and federal regulations.

1. Waste Collection:

o Solid Waste: Collect solid ferrous lactate waste and contaminated materials (e.g., used
gloves, absorbent pads) in a clearly labeled, sealed container. The label should include
"Ferrous Lactate Waste" and the date of accumulation.

e Agueous Solutions: For small quantities of dilute solutions, check with your institution's
environmental health and safety (EHS) office. Drain disposal with copious amounts of water
may be permissible if the pH is between 5.5 and 9.5 and it complies with local regulations.
For larger volumes or more concentrated solutions, collect in a labeled, sealed container.

2. Storage of Waste:

» Store waste containers in a designated, well-ventilated area away from incompatible
materials.

3. Disposal:

o Contact your institution's EHS office to arrange for the pickup and disposal of the collected
waste.

+ Do not mix ferrous lactate waste with other chemical waste streams unless explicitly
permitted by your EHS office.

By adhering to these safety protocols, researchers can confidently handle ferrous lactate
while minimizing risks and ensuring a safe and productive laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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